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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic acid

Cat. No.: B181264

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the health and safety information for
3,4-Dichlorobenzoic acid (CAS No. 51-44-5). The information is compiled for professionals in
research, scientific, and drug development fields, emphasizing quantitative data, experimental
methodologies, and clear visual representations of key concepts.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4-Dichlorobenzoic acid is
presented in Table 1. This data is essential for understanding the substance's behavior under
various laboratory conditions.
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Property Value

Molecular Formula C7H4Cl202

Molecular Weight 191.01 g/mol [1][2]

Appearance White to almost white solid/powder/crystal[3]
Melting Point 204-206 °C[3][4][5]

Boiling Point 317.8 °C at 760 mmHg[2]

Solubility No data available

Flash Point Not applicable[4][5]

Autoignition Temperature No information available[1]

Toxicological Data

3,4-Dichlorobenzoic acid is classified as a hazardous substance. The primary toxicological
concerns are irritation to the skin, eyes, and respiratory system.[1][2][6][7][8] A summary of
available toxicological data is provided in Table 2. It is important to note that specific
quantitative toxicity data, such as LD50 and LC50 values, are not readily available in the
reviewed literature.
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Parameter Route Species Value
Acute Toxicity (LD50) Oral Not available No data available
Acute Toxicity (LD50) Dermal Not available No data available
Acute Toxicity (LC50) Inhalation Not available No data available
Skin ) ) Category 2 (Irritant)[1]
] o Dermal Rabbit (predicted)

Corrosion/Irritation [2][6][71[8]

] Category 2A (Serious
Serious Eye ) ) o

Ocular Rabbit (predicted) eye irritation)[1][2][6]

Damage/Irritation

[7](8]

. . . ) Not classified as a
Carcinogenicity Not applicable Not applicable ]
carcinogen[1]

Reproductive Toxicity Not applicable Not applicable Not classified[6][8]

Hazard Identification and GHS Classification

3,4-Dichlorobenzoic acid is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

e GHS Pictogram: GHSO07 (Exclamation Mark)[6]
 Signal Word: Warning[4][6]
e Hazard Statements:

o H315: Causes skin irritation.[2][4][6][7][8][9]

o H319: Causes serious eye irritation.[2][4][6][7][8][9]

o H335: May cause respiratory irritation.[2][4][6][7][8][9]
o Precautionary Statements:

o Prevention: P261, P264, P271, P280[4][6][7]1[9]
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o Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362+P364[6]

o Storage: P403+P233, P405[1][6]

o Disposal: P501[1][6]
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Hazard Identification
3,4-Di i Acidl
Hazard Statements
H315: Causes skin irritation . .
H319: Causes serious eye iritation Signal Word: Warning Pictogram: GHS07 (Exclamation Mark)
H335: May cause respiratory irritation
nforms
Risk Assessment & Mitigation
Potential Exposure Routes
- Inhalation (dust)
- Skin contact
- Eye contact
Response
Handling Precautions First Aid Measures
- Use in well-ventilated area - Inhalation: Fresh air
- Avoid dust formation - Skin: Wash with soap and water
- Wear PPE - Eyes: Rinse with water for 15 mins

Click to download full resolution via product page

Caption: Logical flow from hazard identification to risk assessment.
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Handling, Storage, and First Aid
Safe Handling

e Handle in accordance with good industrial hygiene and safety procedures.[2][6]
e Use only in a well-ventilated area.[1][6]

e Avoid breathing dust, mist, or spray.[1][6]

e Avoid contact with skin and eyes.[2][6]

e Wash hands and any exposed skin thoroughly after handling.[1][6]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[1][6]

Storage

e Store in a cool, dry, and well-ventilated place.[1][6]
o Keep the container tightly closed when not in use.[1][6]
o Store locked up.[1][6]

e Incompatible materials include strong oxidizing agents and strong bases.[1][6]

First Aid Measures

o General Advice: In case of an accident or if you feel unwell, seek medical advice immediately
and show the safety data sheet.[6]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, provide artificial respiration. Get medical attention.[1][6]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][6]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[1][6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Get medical advice/attention.[6][10]

Fire Fighting and Accidental Release Measures
Fire Fighting
o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1][6]

o Specific Hazards: Thermal decomposition can generate carbon oxides and hydrogen
chloride gas.[1][6]

» Protective Equipment: Wear self-contained breathing apparatus and chemical-protective
clothing.[1][6]

Accidental Release

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation and
do not breathe dust. Use personal protective equipment as required.[1][6]

e Environmental Precautions: Do not let the product enter drains.[2]

o Methods for Cleaning Up: Sweep or shovel spills into an appropriate container for disposal.
Minimize dust generation.[1][6]

Ecotoxicological Information

There is limited information available regarding the ecotoxicity of 3,4-Dichlorobenzoic acid.
Most sources indicate that no data is available.
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Parameter Species Endpoint Value

Aquatic Toxicity Fish LC50 No data available
Aquatic Toxicity Daphnia EC50 No data available
Aquatic Toxicity Algae ErC50 No data available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4-Dichlorobenzoic acid
are not available in the public domain. However, standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD), are followed for the
classification of chemical hazards. Below is a representative protocol for an acute dermal
irritation study based on OECD Guideline 404.

Representative Protocol: Acute Dermal
Irritation/Corrosion (based on OECD 404)

Objective: To determine the potential of 3,4-Dichlorobenzoic acid to produce dermal irritation
or corrosion.

Test Animal: Albino rabbit.
Methodology:

e Animal Preparation: A day before the test, the fur on the dorsal area of the trunk of the
animal is clipped.

o Test Substance Application: 0.5 g of solid 3,4-Dichlorobenzoic acid is applied to a small
area (approximately 6 cm?2) of the clipped skin. The test site is then covered with a gauze
patch.

e Exposure: The patch is left in place for 4 hours.

o Removal: After 4 hours, the patch is removed, and any residual test substance is washed off
with water or an appropriate solvent.
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o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
the removal of the patch. The observation period may be extended up to 14 days to assess

the reversibility of the effects.

e Scoring: The severity of skin reactions is scored according to a standardized grading system.
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Preparation

Exposure

Apply 0.5g of test substance
to a 6 cm? area
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Click to download full resolution via product page

Caption: Workflow for an acute dermal irritation study.
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Conclusion

3,4-Dichlorobenzoic acid is a chemical that requires careful handling due to its potential to
cause skin, eye, and respiratory irritation. Adherence to the safety precautions outlined in this
document is crucial to minimize the risk of exposure in a laboratory or research setting. While
guantitative toxicological data is limited, the GHS classification provides a clear indication of the
hazards associated with this compound. All personnel handling this substance should be
thoroughly familiar with the information presented in this guide and the relevant Safety Data
Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. file.medchemexpress.com [file.medchemexpress.com]

3. 3,4-Dichlorobenzoic Acid | 51-44-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. episkin.com [episkin.com]

. ecetoc.org [ecetoc.org]

. 3,4-Dichlorobenzoic acid | 51-44-5 | FD64196 | Biosynth [biosynth.com]

. synquestlabs.com [synquestlabs.com]

.
(] [e0] ~ (o)) )]

. fishersci.com [fishersci.com]
e 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

« To cite this document: BenchChem. [3,4-Dichlorobenzoic Acid: A Comprehensive Health and
Safety Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181264+#3-4-dichlorobenzoic-acid-health-and-safety-
information]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b181264?utm_src=pdf-body
https://www.benchchem.com/product/b181264?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://file.medchemexpress.com/batch_PDF/HY-W015139S/3-4-Dichlorobenzoic-acid-d3-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/IN/en/p/D0340
https://www.tcichemicals.com/IN/en/p/D0340
https://pim-resources.coleparmer.com/sds/76471.pdf
https://www.episkin.com/skin-irritation
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://www.biosynth.com/p/FD64196/51-44-5-34-dichlorobenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-00.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1587314&productDescription=34-DICHLROBENZOIC+ACID+25G&vendorId=VN00024248&countryCode=US&language=en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/product/b181264#3-4-dichlorobenzoic-acid-health-and-safety-information
https://www.benchchem.com/product/b181264#3-4-dichlorobenzoic-acid-health-and-safety-information
https://www.benchchem.com/product/b181264#3-4-dichlorobenzoic-acid-health-and-safety-information
https://www.benchchem.com/product/b181264#3-4-dichlorobenzoic-acid-health-and-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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